1,2-Dimethyl-1H-imidazol-4-amine

• IUPAC Name: 1,2-dimethylimidazol-4-amine
• InChI: InChI=1S/C5H9N3/c1-4-7-5(6)3-8(4)2/h3H,6H2,1-2H3
• InChI Key: KJIIRYJXSPRXKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)N
• Molecular Formula: C5H9N3
• Molecular Weight: 111.15 g/mol

Description

1,2-Dimethyl-1H-imidazol-4-amine, also known as DMIA, is a heterocyclic organic compound with the chemical formula C5H9N3. It is an important intermediate in the synthesis of various pharmaceutical compounds, including antiviral and anticancer drugs. DMIA has a wide range of applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 1,2-Dimethyl-1H-imidazol-4-amine is not fully understood, but it is believed to inhibit viral replication by interfering with the assembly and release of viral particles. 1,2-Dimethyl-1H-imidazol-4-amine has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This mechanism of action makes 1,2-Dimethyl-1H-imidazol-4-amine a promising candidate for the development of new anticancer drugs.
Biochemical and Physiological Effects:
1,2-Dimethyl-1H-imidazol-4-amine has been shown to have a low toxicity profile and is well-tolerated in vivo. It has been found to have a half-life of approximately 3 hours in rats and is rapidly metabolized in the liver. 1,2-Dimethyl-1H-imidazol-4-amine has been shown to have a mild hypotensive effect in rats, but its effects on blood pressure in humans are not well understood.

Advantages and Limitations for Lab Experiments

1,2-Dimethyl-1H-imidazol-4-amine is a useful intermediate in the synthesis of various pharmaceutical compounds, particularly antiviral and anticancer drugs. Its low toxicity profile and mild hypotensive effect make it a promising candidate for further study. However, its mechanism of action is not fully understood, and further research is needed to fully elucidate its potential therapeutic applications.

Future Directions

There are several future directions for the study of 1,2-Dimethyl-1H-imidazol-4-amine. One area of research is the development of new antiviral drugs that target the replication of hepatitis C virus and HIV. 1,2-Dimethyl-1H-imidazol-4-amine has shown promising results in inhibiting the replication of these viruses, and further research is needed to optimize its antiviral activity. Another area of research is the development of new anticancer drugs that induce apoptosis in cancer cells. 1,2-Dimethyl-1H-imidazol-4-amine has shown potential in this area, and further research is needed to optimize its anticancer activity. Finally, the synthesis of novel 1,2-Dimethyl-1H-imidazol-4-amine derivatives may lead to the discovery of new pharmaceutical compounds with unique therapeutic properties.

Synthesis Methods

1,2-Dimethyl-1H-imidazol-4-amine can be synthesized through several methods, including the reaction of 1,2-diaminopropane with formaldehyde and ammonium chloride, or the reaction of 2-methylimidazole with methylamine. Another method involves the reaction of 1,2-diaminopropane with acetic anhydride and sodium nitrite.

Scientific Research Applications

1,2-Dimethyl-1H-imidazol-4-amine has been extensively studied for its potential therapeutic applications. It has been found to possess antiviral, antimicrobial, and anticancer properties. 1,2-Dimethyl-1H-imidazol-4-amine has been shown to inhibit the replication of several viruses, including hepatitis C virus and human immunodeficiency virus (HIV). It has also been found to possess antibacterial activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).